For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to Reactive Red 180: Chemical Structure, Properties, and Applications
Introduction
Reactive Red 180 is a synthetic monoazo dye belonging to the class of reactive dyes. These dyes are characterized by their ability to form covalent bonds with the functional groups of fibers such as cotton, wool, and silk, leading to excellent wash fastness. Reactive Red 180 is widely utilized in the textile industry for dyeing cellulosic fibers due to its vibrant bluish-red hue and strong fixation properties. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, applications, and safety aspects of Reactive Red 180, tailored for a scientific audience.
Chemical Structure and Identification
Reactive Red 180 is a complex aromatic compound containing multiple sulfonate groups, which confer water solubility, and a vinyl sulfone group that acts as the reactive handle for fiber fixation.
-
IUPAC Name: tetrasodium;5-benzamido-4-hydroxy-3-[[1-sulfonato-6-(2-sulfonatooxyethylsulfonyl)naphthalen-2-yl]diazenyl]naphthalene-2,7-disulfonate[1]
-
CAS Number: 72828-03-6[2]
-
C.I. Name: Reactive Red 180[2]
The chemical structure is characterized by an azo linkage (-N=N-) connecting two substituted naphthalene rings. One of these rings is further functionalized with a benzamido group, while the other contains the sulfatoethylsulfonyl reactive group.
Physicochemical Properties
A summary of the key physicochemical properties of Reactive Red 180 is presented in the table below. These properties are crucial for understanding its behavior in various applications, from dyeing processes to potential interactions in biological systems.
| Property | Value | Reference(s) |
| Molecular Formula | C₂₉H₁₉N₃Na₄O₁₇S₅ | [2] |
| Molecular Weight | 933.76 g/mol | [2][3] |
| Appearance | Red to dark red or brown to black powder/solid | [3] |
| Solubility | - In Water: 50 g/L - In DMSO: 100 mg/mL (requires sonication) | [2][3] |
| Optimal pH for Dyeing | 4.0 - 5.5 | |
| Hydrogen Bond Donors | 2 | [1] |
| Hydrogen Bond Acceptors | 20 | |
| Rotatable Bond Count | 8 | [1] |
| Topological Polar Surface Area | 388 Ų | [1] |
| Storage Conditions | Store at 4°C in a sealed container, away from moisture and light. Stock solutions: -80°C for 6 months. | [3] |
Synthesis of Reactive Red 180
The synthesis of Reactive Red 180 is a multi-step process that involves diazotization followed by a coupling reaction.
Experimental Protocol: Synthesis
The manufacturing process involves two main stages:
-
Diazotization of the Amine Component:
-
Reactant: 2-Amino-6-(2-(sulfooxy)ethylsulfonyl)naphthalene-1-sulfonic acid.
-
Procedure: The aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid and water) and cooled to 0-5°C. A solution of sodium nitrite is then added dropwise to form the diazonium salt. The completion of the reaction is monitored using starch-iodide paper.
-
-
Coupling Reaction:
-
Reactant: 4-Formamido-5-hydroxynaphthalene-2,7-disulfonic acid (coupling component).
-
Procedure: The coupling component is dissolved in an alkaline solution. The freshly prepared diazonium salt solution is then slowly added to the solution of the coupling component while maintaining a low temperature and alkaline pH. The reaction mixture is stirred until the coupling is complete. The resulting dye is then precipitated by salting out, filtered, and dried.[2]
-
Experimental Protocols for Application
Reactive Red 180 is primarily used for dyeing cellulosic fibers like cotton. The following is a general protocol for the exhaust dyeing method.
Protocol: Exhaust Dyeing of Cotton with Reactive Red 180
-
Preparation of the Dyebath:
-
Prepare a dyebath with a liquor ratio (ratio of the weight of the goods to the volume of the dye liquor) of 1:20.
-
Add a wetting agent (e.g., 0.5-1.0 g/L) and a sequestering agent (e.g., 1.0 g/L) to the water.
-
Paste the calculated amount of Reactive Red 180 dye with a small amount of cold water and then dissolve it in hot water (80°C) before adding to the dyebath.[4]
-
-
Dyeing Process:
-
Introduce the pre-wetted cotton fabric into the dyebath at a temperature of around 50°C.
-
Run the fabric for 10-15 minutes to ensure even wetting and dye distribution.
-
Gradually add an electrolyte, such as Glauber's salt (sodium sulfate) or common salt (sodium chloride), in portions over 20-30 minutes. The amount of salt depends on the depth of the shade.
-
Raise the temperature to the optimal dyeing temperature for vinyl sulfone dyes (typically 60-80°C) and continue dyeing for 30-45 minutes to allow for dye exhaustion.
-
-
Fixation:
-
Add an alkali, such as soda ash (sodium carbonate), to the dyebath to raise the pH to approximately 10.5-11.5. This initiates the covalent reaction between the dye and the cellulose.
-
Continue the dyeing process for another 45-60 minutes to ensure complete fixation.
-
-
Washing and Soaping:
-
After dyeing, drain the dyebath and give the fabric a cold rinse to remove unfixed dye.
-
Perform a hot rinse, followed by soaping at the boil with a non-ionic detergent (e.g., 1-2 g/L) for 15-20 minutes to remove any hydrolyzed dye.
-
Finally, rinse the fabric thoroughly with hot and then cold water and dry.
-
Safety and Ecotoxicity
Reactive dyes, including Reactive Red 180, are generally considered to have low acute toxicity. However, as with many industrial chemicals, appropriate handling procedures should be followed.
Safety Precautions
-
Handling: Use in a well-ventilated area and avoid creating dust. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
-
Storage: Store in a cool, dry place away from incompatible materials.
Ecotoxicity Data
-
Biodegradation: Studies have shown that certain bacterial strains, such as Citrobacter sp. CK3, can decolorize and degrade Reactive Red 180 under anaerobic conditions, with up to 95% decolorization achieved in 36 hours.[5] This suggests that biological wastewater treatment methods can be effective in mitigating its environmental release.
-
Toxicity to Aquatic Organisms: For a related reactive azo dye, Reactive Red 120, the 48-hour median effective concentration (EC50) for Artemia salina was found to be 81.89 mg/L, indicating moderate toxicity to this aquatic invertebrate.[6] It is plausible that Reactive Red 180 exhibits a similar toxicity profile.
-
Genotoxicity: Studies on other reactive dyes have shown that while some may exhibit weak mutagenic potential in their pure form, they are generally not considered potent mutagens, especially after fixation to the fiber.[6][7]
It is important to note that wastewater containing Reactive Red 180 should be adequately treated before discharge to minimize its environmental impact. Advanced oxidation processes and biological treatments have been shown to be effective in degrading this dye.
References
- 1. alfa-chemistry.com [alfa-chemistry.com]
- 2. worlddyevariety.com [worlddyevariety.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Dyeing of Cotton Fabric with Reactive Dyes || Cotton Dyeing || Cotton Fabric || Reactive Dyes [textilesphere.com]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. ecotoxbrasil.org.br [ecotoxbrasil.org.br]
